3,4-Dimethylphenyl 2,6-dichloro-5-fluoronicotinate

• Molecular Formula: C14H10Cl2FNO2
• Molecular Weight: 314.1 g/mol
• IUPAC Name: (3,4-dimethylphenyl) 2,6-dichloro-5-fluoropyridine-3-carboxylate
• InChI: InChI=1S/C14H10Cl2FNO2/c1-7-3-4-9(5-8(7)2)20-14(19)10-6-11(17)13(16)18-12(10)15/h3-6H,1-2H3
• InChI Key: KTGVGJPOWTYBFT-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OC(=O)C2=CC(=C(N=C2Cl)Cl)F)C

Description

3,4-Dimethylphenyl 2,6-dichloro-5-fluoronicotinate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of nicotinic acid and is commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of 3,4-Dimethylphenyl 2,6-dichloro-5-fluoronicotinate is not well understood. However, it is believed to act as a nucleophile and react with electrophilic compounds to form covalent bonds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 3,4-Dimethylphenyl 2,6-dichloro-5-fluoronicotinate. However, studies have shown that this compound can cause irritation to the skin, eyes, and respiratory system.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4-Dimethylphenyl 2,6-dichloro-5-fluoronicotinate in lab experiments include its high reactivity and specificity. However, its limitations include its potential toxicity and limited solubility in water.

Future Directions

There are several areas of research where 3,4-Dimethylphenyl 2,6-dichloro-5-fluoronicotinate can be applied. These include the development of new pharmaceuticals, agrochemicals, and fluorescent dyes. Future research can also focus on understanding the mechanism of action of this compound and its potential applications in other fields such as materials science and nanotechnology.
In conclusion, 3,4-Dimethylphenyl 2,6-dichloro-5-fluoronicotinate is a chemical compound that has significant potential in scientific research. Its high reactivity and specificity make it a valuable reagent in organic synthesis, while its potential applications in other fields make it a promising area of research for the future. However, further research is needed to fully understand the mechanism of action of this compound and its potential applications.

Synthesis Methods

The synthesis of 3,4-Dimethylphenyl 2,6-dichloro-5-fluoronicotinate is a complex process that involves several steps. The starting materials for the synthesis include 3,4-dimethylphenol, 2,6-dichloro-5-fluoronicotinic acid, and thionyl chloride. The reaction is carried out in the presence of a catalyst such as zinc chloride or aluminum chloride.

Scientific Research Applications

The potential applications of 3,4-Dimethylphenyl 2,6-dichloro-5-fluoronicotinate in scientific research are vast. This compound is commonly used as a reagent in organic synthesis, especially in the synthesis of pharmaceuticals and agrochemicals. It is also used in the preparation of fluorescent dyes and as a precursor for the synthesis of other organic compounds.